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#### 3.1. HGF and TGF-B Signaling

[8]
Furthermore, DS-containing proteoglycans, such as decorin and biglycan, are well-known modulators of the Tran

[91110]
#### 4.1. Detailed Protocol: Surface Plasmon Resonance (SPR)

[9] *  The surface is activated and conditioned according to the manufacturer's protocol.
[11] * A reference flow cell is typically prepared in parallel (e.g., activated and blocked or wit
[11] *  Each injection consists of an association phase (monitoring binding) followed by a dissocia
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[12]
*  GAG Mimetics: Designing small molecules or synthetic oligosaccharides that mimic the IdoA-containing bind
[12] *  Enzyme Inhibitors: Targeting the epimerases or sulfotransferases that create these specific IdoA

* Biomarker Development: The specific structures of GAGs, including their IdoA content, can be altered in d.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34586794/
https://pubmed.ncbi.nlm.nih.gov/34586794/
https://www.benchchem.com/product/b8055051?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3527884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3717172/
https://pubmed.ncbi.nlm.nih.gov/19336402/
http://uu.diva-portal.org/smash/record.jsf?pid=diva2:218389
https://www.semanticscholar.org/paper/Lack-ofl-Iduronic-Acid-in-Heparan-Sulfate-Affects-Jia-Maccarana/4d52b01ef395a6b3e2368e4d11d9f47e7a90c370
https://www.researchgate.net/publication/24248261_Lack_ofL-Iduronic_Acid_in_Heparan_Sulfate_Affects_Interaction_with_Growth_Factors_and_Cell_Signaling
https://www.mdpi.com/1420-3049/23/9/2314
https://pmc.ncbi.nlm.nih.gov/articles/PMC3699603/
https://books.rsc.org/books/edited-volume/668/chapter/368080/Strategies-for-Building-Protein-Glycosaminoglycan
https://academic.oup.com/glycob/article/9/10/1023/567789
https://www.creativebiolabs.net/surface-plasmon-resonance.htm
https://pubmed.ncbi.nlm.nih.gov/34586794/
http://dr.iiserpune.ac.in:8080/xmlui/handle/123456789/5658
https://www.benchchem.com/product/b8055051#the-importance-of-l-iduronic-acid-in-cell-signaling-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8055051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

